![molecular formula C14H11BrFNO3 B7455012 4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide](/img/structure/B7455012.png)
4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide
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Overview
Description
4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide, also known as BFB, is a compound that has been extensively studied in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation. This compound has also been shown to inhibit the activity of histone deacetylase (HDAC), a protein that is involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and inhibit the replication of viruses. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide has a number of advantages for lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. This compound is also relatively inexpensive compared to other compounds that are used in scientific research. However, this compound has some limitations as well. It is not very soluble in water, which can make it difficult to work with in certain experiments. This compound also has limited bioavailability, which can limit its effectiveness in certain applications.
Future Directions
There are a number of future directions for the study of 4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide. One area of research is the development of more effective methods for delivering this compound to the body. This could involve the use of nanoparticles or other drug delivery systems. Another area of research is the development of more potent derivatives of this compound that have improved therapeutic properties. Finally, this compound could be studied in combination with other compounds to determine if it has synergistic effects.
Synthesis Methods
The synthesis of 4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide involves a series of chemical reactions that result in the formation of the final compound. The first step involves the reaction of 3-hydroxy-4-methoxybenzaldehyde with 4-bromo-2-fluoroaniline to form 4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)aniline. This intermediate is then reacted with benzoyl chloride to form the final product, this compound.
Scientific Research Applications
4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide has been studied extensively in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
4-bromo-2-fluoro-N-(3-hydroxy-4-methoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrFNO3/c1-20-13-5-3-9(7-12(13)18)17-14(19)10-4-2-8(15)6-11(10)16/h2-7,18H,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCZDOXTYJQQPMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=C(C=C(C=C2)Br)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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